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Compound of Interest

Compound Name: Palmatine

Cat. No.: B190311

Audience: Researchers, scientists, and drug development professionals.

Introduction: Coptis chinensis (Huangbai) is a traditional Chinese medicinal herb renowned for
its rich content of protoberberine alkaloids, including berberine, coptisine, and palmatine.
Palmatine, in particular, has garnered significant scientific interest due to its diverse
pharmacological activities. This document provides detailed protocols for the efficient extraction
of palmatine from Coptis chinensis, with a focus on modern, high-yield techniques such as
Ultrasound-Assisted Extraction (UAE) with Deep Eutectic Solvents (DES) and conventional
solvent methods. Additionally, a standardized High-Performance Liquid Chromatography
(HPLC) method for the quantification of palmatine is described.

Data Presentation: Comparison of Extraction
Methods

The following tables summarize quantitative data from various studies on the extraction of
palmatine and other alkaloids from Coptis chinensis, offering a comparative overview of
different methodologies.

Table 1: Ultrasound-Assisted Extraction (UAE) with Deep Eutectic Solvents (DES)
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Extraction Optimal Palmatine Berberine
. . . Reference
Parameter Condition Yield (mg/g) Yield (mgl/g)
Choline
DES System chloride:Phenol 16.71 57.40 [11[2]
(1:3 molar ratio)
Water Content in
30% 16.71 57.40 [1][2]
DES
Solid-to-Liquid
_ 1:30 g/mL 16.71 57.40 [1][2][3]
Ratio
Ultrasonic Power 200 W 16.71 57.40 [1][2]
Ultrasonic
60°C 16.71 57.40 [1][2]
Temperature
Ultrasonic Time 30 min 16.71 57.40 [11[2]
Choline

DES System

chloride:Urea
(1:2 molar ratio)
with 50% water

15.63 (ug/mL)

79.23 (ug/mL)

[4]

Ultrasonic Power

150 W

12.87 (ug/mL)

75.87 (ug/mL)

[4]

Ultrasonic

Temperature

60°C

15.63 (ug/mL)

79.23 (ug/mL)

[4]

Ultrasonic Time

15 min

15.63 (ng/mL)

79.23 (ug/mL)

[4]

Table 2: Ultrasound-Assisted Extraction with Organic Acids and Other Solvents
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Solid-to- Total .
Solvent o . Temperatur . Palmatine
Liquid Ratio Alkaloid ] Reference
System e (°C) . Yield (mg/g)
(mL/g) Yield (mg/g)
96% Lactic -
) 30 60 139.6 Not specified [5][6]
Acid
40% Malic o
) 30 80 133.0 Not specified [51[6]
Acid
88% Pyruvic N
) 30 75 146.3 Not specified [5]1[6]
Acid
75% . .
Not specified Not specified 108.2 3.7-7.8 [5]
Methanol
75% Ethanol Not specified Not specified 107.9 3.7-7.8 [5]
50% Ethanol Not specified Not specified 109.1 3.7-7.8 [5]
Table 3: Microwave-Assisted Extraction (MAE)
Extraction Optimal Palmatine Total Alkaloid
. ] ] Reference
Parameter Condition Yield (mg/g) Yield (mgl/g)
Microwave
180 W 15.58 333.94 7]
Power
Irradiation Time 5 min 15.58 333.94 [7]
Ethanol
_ 50% 15.58 333.94 [7]
Concentration

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction with Deep
Eutectic Solvent (DES)

This protocol is based on the highly efficient extraction of palmatine and berberine using a
choline chloride and phenol-based DES.[1][2][3]
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. Materials and Reagents:
Coptis chinensis rhizome powder (passed through a 100-mesh sieve)
Choline chloride (analytical grade)
Phenol (analytical grade)
Deionized water
Methanol (HPLC grade)
Palmatine hydrochloride standard (=85.7%)[3]
Berberine hydrochloride standard (=85.9%)[3]
. Preparation of Deep Eutectic Solvent (DES):

Prepare the DES by mixing choline chloride (hydrogen bond acceptor) and phenol (hydrogen
bond donor) in a molar ratio of 1:3.[1][2][3]

Heat the mixture at 60°C while stirring until a clear, homogeneous liquid is formed.
Prepare a 70% DES solution by adding 30% (v/v) deionized water.[1][2]
. Extraction Procedure:

Accurately weigh 50 mg of Coptis chinensis powder and place it in a suitable extraction
vessel.[3]

Add the 70% DES solution at a solid-to-liquid ratio of 1:30 (g/mL).[1][2][3]
Place the vessel in an ultrasonic bath set to the following conditions:

o Ultrasonic Power: 200 W[1][2]

o Temperature: 60°C[1][2]

o Time: 30 minutes[1][2]
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 After sonication, centrifuge the mixture at 3000 rpm for 5 minutes.[3]

e Collect the supernatant and filter it through a 0.45 pum filter membrane prior to HPLC
analysis.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Quantification of Palmatine

This protocol provides a reliable method for the simultaneous determination of multiple
alkaloids in Coptis chinensis extracts.[4][8]

1. Instrumentation and Conditions:
e HPLC System: An HPLC system equipped with a UV detector.

e Column: C18 column (e.g., Waters Xbridge C18, 4.6 x 150 mm, 5 um or Xtimate C18, 4.6
mm x 250 mm, 5 um).[4][8]

» Mobile Phase A: Acetonitrile.[4]

* Mobile Phase B: Water containing 0.10% formic acid or 30 mmol L-1 ammonium bicarbonate
solution (including 0.7% ammonia and 0.1% triethylamine).[4][8]

e Gradient Elution:
o 0-2 min, 5% A
o 2-4 min, 5% A - 95% A
o 4-30 min, 95% A[4]
e Flow Rate: 1.0 - 1.2 mL/min.[4][8]
e Column Temperature: 30 - 40°C.[4][8]
o Detection Wavelength: 270 nm or 345 nm.[2][8]

« Injection Volume: 5 - 20 pL.[2][4]
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2. Preparation of Standard and Sample Solutions:

o Standard Solutions: Accurately weigh palmatine hydrochloride standard and dissolve it in
methanol to prepare a stock solution. Further dilute to create a series of standard solutions
for the calibration curve.

o Sample Solutions: Use the filtered supernatant from the extraction procedure.
3. Analysis:
e Inject the standard and sample solutions into the HPLC system.

« ldentify the palmatine peak in the sample chromatogram by comparing the retention time
with that of the standard.

e Quantify the amount of palmatine in the sample using the calibration curve generated from
the standard solutions.

Visualizations
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Caption: General workflow for the extraction and quantification of palmatine from Coptis
chinensis.
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Caption: Detailed workflow for Ultrasound-Assisted Extraction (UAE) of palmatine using a
Deep Eutectic Solvent (DES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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